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Cat. No.: B1218286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of beta-(2-Furyl)propionyl-coenzyme

A (FPCoA), a synthetic acyl-CoA analog. The document elucidates its full chemical

nomenclature and structure, and delves into its known biochemical interactions, particularly its

role as a substrate for fatty acyl-CoA dehydrogenase. While specific signaling pathways

involving FPCoA have not been extensively documented, this guide presents the foundational

knowledge of its interaction within the broader context of fatty acid metabolism. Detailed

experimental methodologies for synthesizing and analyzing similar acyl-CoA compounds are

provided to facilitate further research and application in drug development and metabolic

studies.

Chemical Identification and Properties of FPCoA
FPCoA is the commonly used abbreviation for the chemical compound beta-(2-Furyl)propionyl-

coenzyme A.[1] Its systematic name is S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-

yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-

hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-(furan-

2-yl)propanethioate.

Key identifiers and properties are summarized in the table below.
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Property Value Reference

Molecular Formula C28H42N7O18P3S [1]

Molecular Weight 889.7 g/mol [1]

IUPAC Name

S-[2-[3-[[(2R)-4-

[[[(2R,3S,4R,5R)-5-(6-

aminopurin-9-yl)-4-hydroxy-3-

phosphonooxyoxolan-2-

yl]methoxy-

hydroxyphosphoryl]oxy-

hydroxyphosphoryl]oxy-2-

hydroxy-3,3-

dimethylbutanoyl]amino]propa

noylamino]ethyl] 3-(furan-2-

yl)propanethioate

[1]

Synonyms

FPCoA, Coenzyme A, S-2-

furanpropanoate, beta-(2-

Furyl)propionyl-CoA, beta-(2-

Furyl)propionyl-coenzyme A

[1]

Biochemical Role and Metabolic Pathway
Interaction
The primary known biochemical role of FPCoA is its interaction with the enzyme family of fatty

acyl-CoA dehydrogenases. These enzymes are crucial in the initial step of each cycle of

mitochondrial fatty acid β-oxidation, where they catalyze the introduction of a trans double-

bond between the α- and β-carbons of the acyl-CoA substrate.

FPCoA acts as a substrate for "general" fatty acyl-CoA dehydrogenase. This interaction places

FPCoA within the metabolic pathway of fatty acid oxidation, a key energy-generating process

in cells.

Signaling Pathway Diagram: Fatty Acid β-Oxidation
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The following diagram illustrates the general pathway of fatty acid β-oxidation, highlighting the

step catalyzed by acyl-CoA dehydrogenase where FPCoA is expected to interact.
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Figure 1. The role of FPCoA as a substrate in the fatty acid β-oxidation pathway.

Experimental Protocols
While specific experimental protocols for the synthesis and analysis of FPCoA are not readily

available in the public domain, the following sections outline general methodologies that can be

adapted for this compound based on established procedures for other acyl-CoA esters.

General Synthesis of Acyl-CoA Esters
The synthesis of acyl-CoA esters, including FPCoA, can be achieved through several methods.

A common approach involves the activation of the corresponding carboxylic acid (in this case,

3-(furan-2-yl)propanoic acid) and subsequent reaction with Coenzyme A.

Workflow for Synthesis:
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Start: 3-(furan-2-yl)propanoic acid

Activation of Carboxylic Acid
(e.g., with N,N'-dicyclohexylcarbodiimide (DCC)

or as an N-hydroxysuccinimide (NHS) ester)

Reaction with Coenzyme A (lithium salt)
in a suitable buffer (e.g., bicarbonate)

Purification of FPCoA
(e.g., by HPLC)

Characterization
(e.g., by Mass Spectrometry and NMR)

End: Purified FPCoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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